Cas no 51870-22-5 (1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)-)

1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)- structure
51870-22-5 structure
Product name:1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)-
CAS No:51870-22-5
MF:C16H12O4
MW:268.26408
CID:383493
PubChem ID:350194

1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione,2-(4-hydroxy-3-methoxyphenyl)-
    • 2-(4-hydroxy-3-methoxyphenyl)indene-1,3-dione
    • 2-(4-hydroxy-3-methoxyphenyl)-1H-indene-1,3(2H)-dione
    • AC1L6VR8
    • HMS2829N12
    • NSC508519
    • NSC-508519
    • CHEMBL1351286
    • DTXSID00325462
    • 51870-22-5
    • MLS001179420
    • SMR000477713
    • Inchi: InChI=1S/C16H12O4/c1-20-13-8-9(6-7-12(13)17)14-15(18)10-4-2-3-5-11(10)16(14)19/h2-8,14,17H,1H3
    • InChI Key: ZIRRXRUAOFLWMK-UHFFFAOYSA-N
    • SMILES: COC1=C(C=CC(=C1)C2C(=O)C3=CC=CC=C3C2=O)O

Computed Properties

  • Exact Mass: 268.07356
  • Monoisotopic Mass: 268.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.353
  • Boiling Point: 488°C at 760 mmHg
  • Flash Point: 187.1°C
  • Refractive Index: 1.643
  • PSA: 63.6
  • LogP: 2.56360

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